3,3/'-Dichlorobenzidine

• CAS No.: 91-94-1
• Product Name: 3,3/'-Dichlorobenzidine
• Molecular Formula: C6H3ClNH2C6H3ClNH2; C12H10Cl2N2; C12H10Cl2N2
• Molecular Weight: 253.12 g/mol
• IUPAC Name: 4-(4-amino-3-chlorophenyl)-2-chloroaniline
• Standard InChI: InChI=1S/C12H10Cl2N2/c13-9-5-7(1-3-11(9)15)8-2-4-12(16)10(14)6-8/h1-6H,15-16H2
• Standard InChIKey: HUWXDEQWWKGHRV-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1C2=CC(=C(C=C2)N)Cl)Cl)N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=C(C=C2)N)Cl)Cl)N
• Boiling Point: 788 °F at 760 mm Hg (NIOSH, 2016); 368.0 °C; 402 °C (est); 368 °C; 788°F
• Colorform: Needles from alcohol or benzene; White crystalline solid; Gray to purple, crystalline solid
• Melting Point: 270 to 271 °F (NTP, 1992); 132.5 °C; 132-133 °C; 270-271°F; 271°F
• Physical Description: 3,3'-dichlorobenzidine is a gray to purple crystalline powder. Insoluble in water. Very toxic. Used in the dye industry, curing agent for isocyanate terminated resins.; GREY-TO-PURPLE CRYSTALS.; Gray to purple, crystalline solid.
• Description: 3,3'-Dichlorobenzidine is a gray-to-purple colored crystalline solid. It changes from a solid to a gas very slowly. 3,3'-Dichlorobenzidine salt is the major form in actual use. It is a stable, off-white colored crystalline solid that does not evaporate. Neither 3,3'-dichlorobenzidine nor its salt are found naturally in the environment. They are manufactured for pigments for printing inks, textiles, plastics and enamels, paint, leather, and rubber.; 3,3'-Dichlorobenzidine is an organochlorine compound, a member of biphenyls and a member of monochlorobenzenes.; 3,3-Dichlorobenzidine is a synthetic, light-sensitive, gray to purple crystalline solid that is insoluble in cold water but is soluble in ether, benzene, glacial acetic acid and alcohol. It is used primarily in the manufacture of pigments for printing ink, textiles, paper, paint, rubber, and plastics and as a curing agent for isocyanate-containing polymers and solid urethane plastics. When heated to decomposition, 3,3-dichlorobenzidine emits toxic fumes of chlorinated compounds and nitrogen oxides. The primary routes of potential human exposure to 3,3-dichlorobenzidine are inhalation of airborne dust, ingestion of contaminated well water by those living near hazardous waste sites, and dermal contact, primarily during industrial operations. Contact with this compound may cause dermatitis. It is reasonably anticipated to be a human carcinogen. (NCI05)
• Solubility: 0.07 % at 59° F (NIOSH, 2016); 1.22e-05 M; In water, 3.1 mg/L at 25 °C; Moderately soluble in alcohol; readily soluble in ether; Soluble in acetic acid, benzene, and ethanol; Slightly soluble in dilute hydrochloric acid; Solubility in water: none; (59°F): 0.07%
• Synonyms: 3,3 Dichlorobenzidine; 3,3' Dichlorobenzidine; 3,3'-Dichlorobenzidine; 3,3-Dichlorobenzidine
• Vapor Pressure: 4.1X10-6 mm Hg at 25 °C (est)
• PubChem Compound: 7070
• Last Modified: Nov 11 2021